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Abstract: Nicotinamide adenine dinucleotide (NAD+) is a fundamental coenzyme essential for a

multitude of cellular functions, including energy metabolism, DNA repair, and cell signaling.[1]

[2] The salvage pathway is the primary route for NAD+ synthesis in mammalian cells, with

Nicotinamide Phosphoribosyltransferase (NAMPT) acting as the rate-limiting enzyme.[2]

Nampt activator-5, also known as compound C8, is a potent small-molecule activator of

NAMPT that has emerged as a significant tool for investigating the therapeutic potential of

modulating NAD+ levels.[1][3] This technical guide provides a comprehensive overview of the

mechanism of action of Nampt activator-5, its impact on NAD+ biosynthesis and downstream

signaling, quantitative efficacy data, and detailed experimental protocols.

Mechanism of Action: Allosteric Modulation
Nampt activator-5 functions as a positive allosteric modulator of the NAMPT enzyme. Unlike

substrates that bind directly to the active site, Nampt activator-5 binds to a distinct site,

referred to as a "rear channel," inducing a conformational change in the enzyme. This structural

alteration enhances the catalytic efficiency of NAMPT, leading to an accelerated conversion of

nicotinamide (NAM) and 5-phosphoribosyl-1-pyrophosphate (PRPP) into nicotinamide

mononucleotide (NMN), the direct precursor to NAD+. This mechanism of action not only

boosts the forward reaction but also helps to relieve feedback inhibition that can be exerted by

high concentrations of NAM or NAD+.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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